N-Methyl-N-[(3-methylimidazol-4-yl)methyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[(3-methylimidazol-4-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C9H13N3O/c1-4-9(13)11(2)6-8-5-10-7-12(8)3/h4-5,7H,1,6H2,2-3H3
• InChI Key: CZFIMSFAFDGGMZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1CN(C)C(=O)C=C
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol

Description

1-Methylimidazole is an aromatic heterocyclic organic compound with the formula CH3C3H3N2. It is a colorless liquid that is used as a specialty solvent, a base, and as a precursor to some ionic liquids. Cimetidine, a member of the class of guanidines, consists of guanidine carrying a methyl substituent at position 1, a cyano group at position 2 and a 2-{[(5-methyl-1H-imidazol-4-yl)methyl]sulfanyl}ethyl group at position 3. It is a H2-receptor antagonist that inhibits the production of acid in the stomach.

Synthesis Analysis

1-Methylimidazole is prepared mainly by two routes industrially. The main one is acid-catalyzed methylation of imidazole by methanol. The second method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine.

Molecular Structure Analysis

The molecular formula of 1-Methylimidazole is C4H6N2 and that of Cimetidine is C10H16N6S. The relative molecular mass of Cimetidine is 252.3.

Physical And Chemical Properties Analysis

1-Methylimidazole is a colorless liquid. Cimetidine is a white to off-white powder; odourless or with a faint odour. It is sparingly soluble in water but very soluble in methanol.

Mechanism of Action

Cimetidine is a H2-receptor antagonist that inhibits the production of acid in the stomach.